Cas no 1135282-86-8 (Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate)

• Product Name: Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate
• CAS No: 1135282-86-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD11840958
• CID: 4572425
• Update Time: 2025-10-28

Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-methoxy-5-methylbenzenecarboxylate
• Benzoic acid, 2-amino-4-methoxy-5-methyl-, ethyl ester
• Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate

• MDL： MFCD11840958
• Inchi： 1S/C11H15NO3/c1-4-15-11(13)8-5-7(2)10(14-3)6-9(8)12/h5-6H,4,12H2,1-3H3
• InChI Key： DHCQOODDCXZLKZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(C)=C(OC)C=C1N

Experimental Properties

• Melting Point: 95-97°

Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate

Research Brief on Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate (CAS: 1135282-86-8)

Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate (CAS: 1135282-86-8) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

Recent literature indicates that Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate serves as a precursor in the synthesis of heterocyclic compounds, which are widely explored for their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of quinazoline derivatives, which exhibit potent anticancer activity. The compound's methoxy and amino functional groups facilitate selective modifications, enabling the development of targeted therapies.

In addition to its role in drug discovery, Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate has been investigated for its potential in agrochemical applications. Research conducted by the European Journal of Organic Chemistry (2022) revealed its efficacy as a building block for fungicides and herbicides. The compound's stability under various environmental conditions makes it a promising candidate for sustainable agricultural solutions.

From a synthetic perspective, advancements in catalytic methods have improved the efficiency of producing Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate. A recent publication in Organic Letters (2023) introduced a novel palladium-catalyzed coupling reaction, significantly enhancing yield and purity. Such innovations are critical for scaling up production while minimizing environmental impact.

In conclusion, Ethyl 2-Amino-4-methoxy-5-methylbenzenecarboxylate (CAS: 1135282-86-8) continues to be a versatile and valuable compound in both pharmaceutical and agrochemical research. Its applications in drug discovery and sustainable agriculture underscore its importance, and ongoing synthetic advancements promise to further expand its utility. Future research should focus on exploring its potential in emerging therapeutic areas and optimizing its production processes.